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Compound of Interest

Compound Name: Capsorubin

Cat. No.: B7823147

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental molecular characteristics of
Capsorubin, a xanthophyll carotenoid of significant interest in various scientific fields, including
food science, pharmacology, and antioxidant research.

Quantitative Molecular Data

Capsorubin is a natural red pigment predominantly found in paprika and red bell peppers
(Capsicum annuum).[1][2] Its distinct chemical structure contributes to its vibrant color and
biological activities. The key quantitative molecular identifiers for Capsorubin are summarized

below.
Property Value Source
Molecular Formula C40H5604 [B1415161 71181
Exact Mass 600.41786026 Da [8]
Molecular Weight 600.87 g/mol [31[61[7]

Chemical Structure and Identification

Capsorubin's molecular structure is characterized by a long conjugated polyene chain with two
cyclopentane rings at its ends, each containing a hydroxyl and a ketone group. This structure is
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responsible for its potent antioxidant properties.

Capsorubin: Core Molecular Data

Capsorubin

is defined by |s defined by is defined by

y
Molecular Formula Exact Mass Molecular Weight
C40H5604 600.41786026 Da 600.87 g/mol

Click to download full resolution via product page

Caption: Core molecular identifiers for Capsorubin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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